5-Bromo-6-chloropyridine-3-carboxamide

• IUPAC Name: 5-bromo-6-chloropyridine-3-carboxamide
• InChI: InChI=1S/C6H4BrClN2O/c7-4-1-3(6(9)11)2-10-5(4)8/h1-2H,(H2,9,11)
• InChI Key: IJUSRZRXAFZBIP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Br)Cl)C(=O)N
• Molecular Formula: C6H4BrClN2O
• Molecular Weight: 235.46 g/mol

Description

5-Bromo-6-chloropyridine-3-carboxamide is a chemical compound with the CAS Number 75291-83-7. It has a molecular weight of 235.47 and its IUPAC name is 5-bromo-6-chloronicotinamide. It is a solid substance.

Molecular Structure Analysis

The InChI code for 5-Bromo-6-chloropyridine-3-carboxamide is 1S/C6H4BrClN2O/c7-4-1-3 (6 (9)11)2-10-5 (4)8/h1-2H, (H2,9,11). This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

5-Bromo-6-chloropyridine-3-carboxamide is a solid substance. It has a melting point range of 239 - 241 degrees Celsius.

Scientific Research Applications

Synthesis of Complex Molecules

5-Bromo-6-chloropyridine-3-carboxamide is a key intermediate in the synthesis of a wide range of complex molecules. For example, it has been used in the synthesis of acyclic pyridine C-nucleosides, which were evaluated for their biological activity against tumor-cell lines and viruses, although no marked biological activity was found (Hemel et al., 1994). Additionally, this compound plays a role in the generation of 5-bromo-2,6-dialkylpyridine-4-carboxylates through Michael addition and bromocyclization processes, showcasing its versatility in organic synthesis (Bagley et al., 2004).

Structural and Spectroscopic Characterization

Research has also focused on the structural and spectroscopic characterization of derivatives of 5-Bromo-6-chloropyridine-3-carboxamide. For instance, the synthesis and characterization of 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide have been documented, highlighting the compound's utility in exploring new chemical spaces and understanding molecular interactions (Anuradha et al., 2014).

Biological Evaluation

Although the direct applications of 5-Bromo-6-chloropyridine-3-carboxamide in biological systems may be limited, its derivatives have been explored for potential biological activities. For example, derivatives have been synthesized and tested for their anticancer and anti-5-lipoxygenase activities, demonstrating the potential medicinal chemistry applications of compounds derived from 5-Bromo-6-chloropyridine-3-carboxamide (Rahmouni et al., 2016).

Catalysis and Synthetic Methodologies

Research has also been conducted on the development of new synthetic methodologies involving 5-Bromo-6-chloropyridine-3-carboxamide, such as the selective amination of polyhalopyridines catalyzed by palladium complexes. This demonstrates the compound's role in advancing synthetic chemistry techniques and developing more efficient catalytic processes (Ji et al., 2003).

Safety and Hazards

The safety information for 5-Bromo-6-chloropyridine-3-carboxamide indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area.